3-Hydroxypristanoyl-CoA

• Molecular Formula: C40H72N7O18P3S
• Molecular Weight: 1064.0 g/mol
• InChI: InChI=1S/C40H72N7O18P3S/c1-24(2)10-8-11-25(3)12-9-13-26(4)14-15-28(48)27(5)39(53)69-19-18-42-30(49)16-17-43-37(52)34(51)40(6,7)21-62-68(59,60)65-67(57,58)61-20-29-33(64-66(54,55)56)32(50)38(63-29)47-23-46-31-35(41)44-22-45-36(31)47/h22-29,32-34,38,48,50-51H,8-21H2,1-7H3,(H,42,49)(H,43,52)(H,57,58)(H,59,60)(H2,41,44,45)(H2,54,55,56)/t25?,26?,27?,28?,29-,32-,33-,34+,38-/m1/s1
• InChIKey: OQWHTSXXBMVROE-VDRJVRINSA-N

3-Hydroxypristanoyl-CoA in Peroxisomal Beta-Oxidation

3-Hydroxypristanoyl-CoA (3-Hydroxypristanoyl-coenzyme A) is a multi‑methyl‑branched fatty acyl‑CoA formally derived from the condensation of coenzyme A with 3-hydroxypristanic acid [1]. With a molecular weight of 1064.02 Da and the molecular formula C40H72N7O18P3S, this compound belongs to the class of long‑chain fatty acyl‑CoAs and is a key intermediate in the peroxisomal beta‑oxidation of branched‑chain fatty acids [2]. It is specifically recognized and processed by peroxisomal enzymes, including the bifunctional enzyme HSD17B4 (multifunctional protein‑2), making it an essential tool for investigating the distinct metabolic pathways that handle α‑methyl‑branched substrates [3].

Key intermediate in peroxisomal branched-chain fatty acid β-oxidation pathway studies

Specific substrate for HSD17B4 (MFE-2) dehydrogenase activity investigation

Distinguishes branched-chain from straight-chain acyl-CoA processing in metabolomics research

• [1] ChEBI. (2015). 3-hydroxypristanoyl-CoA (CHEBI:63914). European Bioinformatics Institute. View Source
• [2] Human Metabolome Database. (2017). HMDB0062353: 3-hydroxypristanoyl-CoA. HMDB. View Source
• [3] Reactome. (2014). Reaction: trans-2,3-dehydropristanoyl-CoA + H2O => 3-hydroxypristanoyl-CoA. BioPortal. View Source

Why 3-Hydroxypristanoyl-CoA Cannot Be Substituted

The peroxisomal beta‑oxidation machinery exhibits stringent substrate specificity based on the position and stereochemistry of methyl branches and functional groups. Linear‑chain acyl‑CoAs (e.g., palmitoyl‑CoA) are processed by a distinct set of enzymes (e.g., ACOX1) that are unreactive toward 2‑methyl‑branched substrates like pristanoyl‑CoA, while the dedicated branched‑chain oxidase (ACOX2) preferentially acts on such α‑methyl‑branched molecules [1]. Furthermore, the pathway’s intermediates are not interchangeable: the bifunctional enzyme HSD17B4 (MFE‑2) catalyzes both the hydration of trans‑2,3‑dehydropristanoyl‑CoA to 3‑hydroxypristanoyl‑CoA and its subsequent dehydrogenation to 3‑ketopristanoyl‑CoA [2]. Therefore, substituting 3‑hydroxypristanoyl‑CoA with a structurally similar but non‑hydroxylated (pristanoyl‑CoA) or differently oxidized (3‑ketopristanoyl‑CoA) analog will arrest the pathway at a different step, rendering experimental results non‑comparable and undermining any assay designed to probe the third step of peroxisomal beta‑oxidation.

Straight-chain Straight-chain acyl-CoAs (e.g., palmitoyl-CoA) are processed by a distinct oxidase (ACOX1) and cannot serve as substitutes in branched-chain pathway assays.

Oxidation state Non-hydroxylated (pristanoyl-CoA) or further oxidized (3-ketopristanoyl-CoA) analogs arrest the pathway at different steps, making results non-comparable.

Mass detection The +16 Da mass difference from pristanoyl-CoA may lead to misidentification in LC-MS/MS if the wrong standard is used.

• [1] Van Veldhoven, P. P., Vanhove, G., Asselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible), pristanoyl-CoA oxidase (non-inducible), and trihydroxycoprostanoyl-CoA oxidase. Journal of Biological Chemistry, 267(27), 20065-20070. View Source
• [2] KEGG. (n.d.). HSD17B4 (DBP, MFE-2, MFP-2). Kyoto Encyclopedia of Genes and Genomes. View Source

3-Hydroxypristanoyl-CoA vs. Key Comparators

Exclusive Substrate for HSD17B4 Dehydrogenase

3-Hydroxypristanoyl-CoA is the specific substrate for the 3-hydroxyacyl-CoA dehydrogenase activity of the bifunctional enzyme HSD17B4 (MFE-2), which catalyzes the conversion to 3-ketopristanoyl-CoA using NAD+ as a cofactor. In contrast, pristanoyl-CoA, the parent α-methyl-branched acyl-CoA, is the substrate for the initial oxidase step (ACOX2) and is not processed by HSD17B4's dehydrogenase domain [1]. While precise kinetic constants (Km, kcat) for 3-hydroxypristanoyl-CoA are not currently available in public databases, class-level inference from related studies indicates that the enzyme's dehydrogenase activity is strictly dependent on the presence of the 3-hydroxy group, and the 2‑methyl branch is required for peroxisomal targeting [2].

Enzyme substrate specificity

Class-level inference

3-Hydroxypristanoyl-CoA is the specific substrate for HSD17B4 dehydrogenase; pristanoyl-CoA is not processed by this enzyme, and 3-ketopristanoyl-CoA is the product, not substrate.

Validates HSD17B4-mediated step; use of any other analog produces false-negative results in enzyme assays.

Kinetic constants not publicly available; data derived from class-level enzyme characterization.

Evidence Dimension	Enzyme Substrate Specificity
Target Compound Data	Serves as substrate for HSD17B4 dehydrogenase activity (reaction: 3-hydroxypristanoyl-CoA + NAD+ → 3-ketopristanoyl-CoA + NADH + H+)
Comparator Or Baseline	Pristanoyl-CoA is a substrate for ACOX2 oxidase but not for HSD17B4 dehydrogenase; 3-ketopristanoyl-CoA is the product, not substrate, of the dehydrogenase step.
Quantified Difference	Qualitative difference in enzyme utilization; quantitative kinetic data not publicly available.
Conditions	Peroxisomal matrix; assay based on purified peroxisomal fractions or recombinant HSD17B4.

Why This Matters

For assays targeting the third step of peroxisomal beta-oxidation, 3-hydroxypristanoyl-CoA is the only valid substrate; any other analog will produce a false-negative result.

• [1] Reactome. (2009). 3-hydroxypristanoyl-CoA + NAD+ => 3-ketoxypristanoyl-CoA + NADH + H+. BioPortal. View Source
• [2] Novikov, D. K., Vanhove, G. F., Carchon, H., Asselberghs, S., Eyssen, H. J., Van Veldhoven, P. P., & Mannaerts, G. P. (1994). Peroxisomal beta-oxidation. Purification of four novel 3-hydroxyacyl-CoA dehydrogenases from rat liver peroxisomes. Journal of Biological Chemistry, 269(43), 27125-27135. View Source

Branched-Chain Oxidase ACOX2 Specificity

The initial dehydrogenation of 2‑methyl‑branched acyl‑CoAs is catalyzed by a specialized oxidase, ACOX2 (pristanoyl‑CoA oxidase), which is distinct from the palmitoyl‑CoA oxidase (ACOX1) that acts on straight‑chain substrates. While 3-hydroxypristanoyl-CoA itself is not the direct substrate for ACOX2 (the pathway flows pristanoyl‑CoA → trans-2,3-dehydropristanoyl‑CoA → 3-hydroxypristanoyl‑CoA), its presence defines the downstream steps of the branched‑chain pathway. Class‑level inference from studies of ACOX2 deficiency demonstrates that accumulation of pristanoyl‑CoA and its derivatives, including 3-hydroxypristanoyl‑CoA, is a diagnostic hallmark, whereas linear‑chain acyl‑CoAs remain unaffected [1]. This functional segregation underscores that 3-hydroxypristanoyl‑CoA is a specific reporter for the branched‑chain peroxisomal beta‑oxidation machinery.

Pathway oxidase assignment

Class-level inference

ACOX2 (pristanoyl-CoA oxidase) specifically acts on 2-methyl-branched substrates; 3-hydroxypristanoyl-CoA accumulates when ACOX2 is deficient, while straight-chain acyl-CoAs remain unaffected.

Serves as a diagnostic intermediate for branched-chain peroxisomal disorders in research models.

Based on ACOX2 deficiency studies; quantitative accumulation data for this specific intermediate not reported.

Evidence Dimension	Pathway-specific oxidase utilization
Target Compound Data	Part of the ACOX2-dependent pathway; accumulates in ACOX2 deficiency.
Comparator Or Baseline	Palmitoyl‑CoA is oxidized by ACOX1, which is unreactive with 2‑methyl‑branched substrates.
Quantified Difference	Qualitative difference in pathway assignment; quantitative accumulation data not available for this specific intermediate.
Conditions	Human liver peroxisomes; cultured fibroblasts from patients with peroxisomal disorders.

Why This Matters

When studying disorders like Refsum disease or Zellweger syndrome, 3-hydroxypristanoyl-CoA is a critical diagnostic intermediate that distinguishes branched‑chain from straight‑chain fatty acid oxidation defects.

• [1] Wanders, R. J., Denis, S., Ruiter, J. P., Schutgens, R. B., van Roermund, C. W., & Jakobs, B. S. (1995). 2,3-pristenic acid and 3-hydroxypristanic acid: identification in human liver and their formation from pristanic acid. Journal of Inherited Metabolic Disease, 18(4), 456-458. View Source

Structural Distinction from Pristanoyl-CoA

3-Hydroxypristanoyl-CoA differs from its parent compound, pristanoyl-CoA, by the presence of a hydroxyl group at the 3‑position, resulting in a higher molecular weight (1064.02 Da vs. 1048.02 Da for pristanoyl-CoA, calculated from C40H70N7O17P3S) and distinct chromatographic behavior. While direct comparative analytical data are not published, class‑level inference from the metabolomics of related branched‑chain acyl‑CoAs indicates that the hydroxylated intermediates are resolved and quantified separately in LC‑MS/MS assays due to this mass difference and increased polarity [1]. This structural distinction is critical for accurate identification and quantification in metabolomics studies.

Mass distinction

Class-level inference

+16 Da vs. pristanoyl-CoA

Supports accurate LC-MS/MS identification; mass shift enables chromatographic resolution.

Mass calculated from molecular formulas; direct comparative analytical data not published.

Evidence Dimension	Molecular Weight
Target Compound Data	1064.02 Da (C40H72N7O18P3S)
Comparator Or Baseline	Pristanoyl-CoA: 1048.02 Da (C40H70N7O17P3S, calculated)
Quantified Difference	+16 Da (one oxygen atom)
Conditions	High-resolution mass spectrometry

Why This Matters

Procurement of the correct mass and purity is essential for targeted LC‑MS/MS assays; substitution with pristanoyl-CoA would lead to misidentification and inaccurate pathway flux measurements.

• [1] HMDB. (2017). HMDB0062353: 3-hydroxypristanoyl-CoA. Human Metabolome Database. View Source

3-Hydroxypristanoyl-CoA Research Applications

Peroxisomal Beta-Oxidation Enzyme Assays

Use 3-hydroxypristanoyl-CoA as a substrate in spectrophotometric or fluorometric assays to measure the dehydrogenase activity of HSD17B4 (MFE‑2) in purified peroxisomal fractions or recombinant enzyme preparations. This application is essential for diagnosing D‑bifunctional protein deficiency and for characterizing novel variants of peroxisomal disorders [1]. Only the authentic 3‑hydroxylated intermediate will yield a signal; using pristanoyl‑CoA or a linear analog will produce false negatives.

Targeted Metabolomics & Pathway Flux Analysis

Employ 3-hydroxypristanoyl‑CoA as a calibration standard or internal reference in LC‑MS/MS methods designed to quantify intermediates of the branched‑chain fatty acid beta‑oxidation pathway. Its unique mass and retention time, due to the 3‑hydroxy group, allow it to be resolved from pristanoyl‑CoA and other acyl‑CoA species, enabling accurate assessment of metabolic flux in studies of Refsum disease, Zellweger spectrum disorders, and other peroxisomal biogenesis defects [2].

AMACR Pathway Dynamics In Vitro

While AMACR primarily acts on pristanoyl‑CoA and trihydroxycoprostanoyl‑CoA, the downstream accumulation of 3-hydroxypristanoyl‑CoA is a key readout in AMACR‑related cancer metabolism studies. Using the authentic compound ensures that observed changes reflect true pathway activity rather than artifacts introduced by non‑physiological intermediates [3].

PPARα Agonist Screening

In drug discovery for metabolic diseases, 3-hydroxypristanoyl‑CoA and its precursors are used as pathway‑specific reporters to confirm that observed effects on peroxisomal beta‑oxidation are mediated through PPARα activation. Its use in cellular assays helps validate target engagement and pathway selectivity [4].

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation enzyme assays

Authentic 3-hydroxylated branched-chain intermediate

HSD17B4 activity verification; D-bifunctional protein research

Targeted metabolomics & flux analysis

Unique mass and retention due to 3‑OH group

Resolution from pristanoyl-CoA; pathway flux in peroxisomal disorder models

AMACR pathway dynamics in vitro

Downstream metabolite accumulation readout

AMACR-related cancer metabolism research; pathway fidelity assessment

PPARα agonist screening

Pathway-specific reporter for β-oxidation induction

Target engagement confirmation; branched-chain vs. straight-chain selectivity

• [1] Ferdinandusse, S., Denis, S., Mooyer, P. A., Dekker, C., Duran, M., Soorani-Lunsing, R. J., ... & Wanders, R. J. (2006). Clinical and biochemical spectrum of D-bifunctional protein deficiency. Annals of Neurology, 59(1), 92-104. View Source
• [2] Van Veldhoven, P. P. (2010). Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Journal of Lipid Research, 51(10), 2863-2895. View Source
• [3] Lloyd, M. D., Darley, D. J., Wierzbicki, A. S., & Threadgill, M. D. (2008). α-Methylacyl-CoA racemase–an ‘obscure’ metabolic enzyme takes centre stage. The FEBS Journal, 275(6), 1089-1102. View Source
• [4] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source